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Compound of Interest

Compound Name:
2-Butoxyethyl

dihydrogenphosphate

Cat. No.: B049837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-butoxyethyl dihydrogen phosphate (CAS 14260-98-1), alongside available

information on its suppliers. Due to the limited publicly available data specifically for this

monoester, this guide also includes relevant information on the closely related bis(2-

butoxyethyl) hydrogen phosphate and tris(2-butoxyethyl) phosphate to offer a broader context

for researchers.

Chemical and Physical Properties
Quantitative data for 2-butoxyethyl dihydrogen phosphate is not extensively documented in

publicly accessible literature. The following tables summarize the available information for the

mono-, bis-, and trisubstituted forms to facilitate comparison.

Table 1: General Properties
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Property
2-Butoxyethyl
Dihydrogen
Phosphate

bis(2-Butoxyethyl)
Hydrogen
Phosphate

tris(2-Butoxyethyl)
Phosphate

CAS Number 14260-98-1 14260-97-0 78-51-3

Molecular Formula C6H15O5P C12H27O6P C18H39O7P

Molecular Weight 198.15 g/mol [1] 298.31 g/mol [2] 398.47 g/mol

Synonyms

Butyl cellosolve

phosphate, Mono(2-

butoxyethyl)

Phosphate[1]

BBOEP TBEP, Phosflex T-bep

Table 2: Physical Properties

Property
2-Butoxyethyl
Dihydrogen
Phosphate

bis(2-Butoxyethyl)
Hydrogen
Phosphate

tris(2-Butoxyethyl)
Phosphate

Physical Form Powder[1] -
Colorless to light-

yellow liquid

Melting Point - - -70 °C

Boiling Point - -
215-228 °C at 4

mmHg

Density - - 1.020 g/cm³ at 20 °C

Solubility

Soluble in Chloroform,

Dichloromethane,

DMSO[1]

-

Soluble in most

organic liquids; limited

solubility in glycerol

and glycols.

Vapor Pressure - - 0.03 mmHg at 150 °C

Refractive Index - - n20/D 1.438

Table 3: Chemical and Spectroscopic Data
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Property
2-Butoxyethyl
Dihydrogen
Phosphate

bis(2-Butoxyethyl)
Hydrogen
Phosphate

tris(2-Butoxyethyl)
Phosphate

XLogP3-AA - 1.2[2] 2.8

Hydrogen Bond Donor

Count
- 1[2] 0

Hydrogen Bond

Acceptor Count
- 6[2] 7

Rotatable Bond Count - 14[2] 21

Exact Mass - 298.15452557 Da[2] 398.24334058 Da

Topological Polar

Surface Area
- 74.2 Å²[2] 72.5 Å²

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-butoxyethyl dihydrogen

phosphate are not readily available in the surveyed literature. However, general methods for

the synthesis and analysis of related organophosphate esters can be adapted.

Synthesis
A general approach to the synthesis of alkyl phosphates involves the reaction of an alcohol with

a phosphorylating agent. For 2-butoxyethyl dihydrogen phosphate, a potential synthetic route

could involve the reaction of 2-butoxyethanol with a suitable phosphorylating agent like

phosphorus oxychloride, followed by controlled hydrolysis to yield the desired monoester. It is

crucial to control the stoichiometry and reaction conditions to favor the formation of the mono-

substituted product over the di- and tri-substituted phosphates.

Analytical Methods
Standard analytical techniques for the characterization and quantification of organophosphate

esters include:
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Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used technique for the

analysis of volatile and semi-volatile organic compounds. For phosphate esters,

derivatization might be necessary to increase their volatility.

High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector

(e.g., UV, MS) is another powerful tool for the analysis of less volatile organophosphates.

Reversed-phase chromatography is a common approach.

Signaling Pathways and Biological Activity
Currently, there is no specific information in the public domain regarding the involvement of 2-

butoxyethyl dihydrogen phosphate in any signaling pathways or its specific biological activities.

However, the related compound, tris(2-butoxyethyl) phosphate (TBEP), has been studied for its

potential effects. Research suggests that TBEP may promote cancer development by

interacting with key targets such as SRC and CASP3 and modulating critical signaling

pathways[3][4]. TBEP has also been implicated in endocrine disruption by inducing oxidative

stress and altering steroidogenesis[3]. Furthermore, it has been shown to affect motor behavior

and axonal growth in zebrafish larvae[5]. These findings for TBEP may provide a starting point

for investigating the biological profile of 2-butoxyethyl dihydrogen phosphate.

Experimental Workflow Visualization
As no specific experimental workflows or signaling pathways for 2-butoxyethyl dihydrogen

phosphate have been identified, a generalized workflow for the analysis of a synthesized

organophosphate ester is presented below.

Caption: Generalized workflow for the synthesis, analysis, and characterization of an

organophosphate ester.

Suppliers
2-Butoxyethyl dihydrogen phosphate (CAS 14260-98-1) is available from a limited number of

chemical suppliers, primarily for research purposes.

Table 4: Selected Suppliers
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Supplier Product Name Purity
Available
Quantities

Coompo Research

Chemicals

2-Butoxyethyl

Phosphate
98%[1] 25mg, 250mg[1]

BLD Pharm
2-Butoxyethyl

dihydrogen phosphate
- -

Alfa Chemistry
2-Butoxyethyl

dihydrogenphosphate
- -

It is recommended to contact these suppliers directly for the most up-to-date product

specifications, availability, and pricing. For the related compound, bis(2-butoxyethyl)hydrogen

phosphate, suppliers such as Cambridge Isotope Laboratories offer labeled and unlabeled

standards for environmental analysis.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to 2-Butoxyethyl Dihydrogen
Phosphate (CAS 14260-98-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049837#cas-number-14260-98-1-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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